Cas no 922066-16-8 (2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide
• CAS No: 922066-16-8
• MF: C₂₂H₂₈N₂O₅S
• MW: 432.533124923706
• CID: 6173761
• PubChem ID: 41621296
• Update Time: 2025-10-29

2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide
• 2-(4-ethoxyphenyl)-N-[2-[(6-methoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]acetamide
• AKOS024635970
• F2282-0257
• 2-(4-ethoxyphenyl)-N-(2-((6-methoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide
• 922066-16-8
• 2-(4-ethoxyphenyl)-N-{2-[(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}acetamide

• Inchi： 1S/C22H28N2O5S/c1-3-29-20-7-4-17(5-8-20)14-22(25)23-11-13-30(26,27)24-12-10-18-15-21(28-2)9-6-19(18)16-24/h4-9,15H,3,10-14,16H2,1-2H3,(H,23,25)
• InChI Key： BKWOKEGPSYQAAF-UHFFFAOYSA-N
• SMILES： S(CCNC(CC1C=CC(=CC=1)OCC)=O)(N1CC2C=CC(=CC=2CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 432.17189317g/mol
• Monoisotopic Mass: 432.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide

Latest Research Insights on 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS: 922066-16-8)

In recent years, the compound 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS: 922066-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The following research briefing provides a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and pharmacological properties.

The synthesis of 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further investigations into its biological activity and potential as a drug candidate.

One of the most notable findings in recent research is the compound's interaction with specific biological targets. Preliminary studies suggest that 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide exhibits a high affinity for certain receptors involved in inflammatory pathways. This has led to hypotheses about its potential use in treating inflammatory diseases, although further in vivo studies are required to validate these claims.

In addition to its anti-inflammatory potential, recent in vitro studies have demonstrated the compound's efficacy in inhibiting the growth of certain cancer cell lines. The mechanism appears to involve the disruption of key signaling pathways that are critical for cell proliferation. These findings have sparked interest in the development of derivatives with enhanced potency and selectivity for oncology applications.

Despite these promising results, challenges remain in the development of 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies to overcome these hurdles and optimize the compound's pharmacokinetic profile.

In conclusion, the latest research on 2-(4-ethoxyphenyl)-N-{2-(6-methoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}acetamide (CAS: 922066-16-8) highlights its potential as a versatile molecule with applications in inflammation and oncology. Continued efforts in synthesis optimization, target identification, and preclinical evaluation will be crucial in determining its future in drug development. This compound represents a promising avenue for further investigation in the chemical biology and pharmaceutical fields.